Cas no 1448071-07-5 (1-(3-methyl-1,2,4-thiadiazole-5-carbonyl)-4-phenylpiperazine)

• Product Name: 1-(3-methyl-1,2,4-thiadiazole-5-carbonyl)-4-phenylpiperazine
• CAS No: 1448071-07-5
• MF: C₁₄H₁₆N₄OS
• MW: 288.368041038513
• CID: 6329573
• PubChem ID: 71807119
• Update Time: 2025-10-10

1-(3-methyl-1,2,4-thiadiazole-5-carbonyl)-4-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyl-1,2,4-thiadiazole-5-carbonyl)-4-phenylpiperazine
• (3-methyl-1,2,4-thiadiazol-5-yl)-(4-phenylpiperazin-1-yl)methanone
• AKOS024560420
• 1448071-07-5
• F6437-0050
• (3-methyl-1,2,4-thiadiazol-5-yl)(4-phenylpiperazin-1-yl)methanone

• Inchi： 1S/C14H16N4OS/c1-11-15-13(20-16-11)14(19)18-9-7-17(8-10-18)12-5-3-2-4-6-12/h2-6H,7-10H2,1H3
• InChI Key： AQTJSDFJXXKDKQ-UHFFFAOYSA-N
• SMILES： S1C(C(N2CCN(C3C=CC=CC=3)CC2)=O)=NC(C)=N1

Computed Properties

• Exact Mass: 288.10448232g/mol
• Monoisotopic Mass: 288.10448232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(3-methyl-1,2,4-thiadiazole-5-carbonyl)-4-phenylpiperazine

Research Brief on 1-(3-methyl-1,2,4-thiadiazole-5-carbonyl)-4-phenylpiperazine (CAS: 1448071-07-5)

1-(3-methyl-1,2,4-thiadiazole-5-carbonyl)-4-phenylpiperazine (CAS: 1448071-07-5) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiadiazole and piperazine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of significant interest for researchers aiming to develop new therapeutic agents.

The synthesis of 1-(3-methyl-1,2,4-thiadiazole-5-carbonyl)-4-phenylpiperazine involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to achieve efficient coupling of the thiadiazole carbonyl group with the phenylpiperazine moiety. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These synthetic and analytical advancements are crucial for ensuring the reproducibility and scalability of the compound for further preclinical and clinical studies.

Pharmacological evaluations of 1-(3-methyl-1,2,4-thiadiazole-5-carbonyl)-4-phenylpiperazine have revealed its potential as a modulator of specific biological targets. Preliminary in vitro studies indicate that the compound exhibits selective binding affinity towards certain receptor subtypes, suggesting its utility in targeting neurological and metabolic disorders. Mechanistic studies have further elucidated its interaction with key enzymes and signaling pathways, providing a foundation for understanding its therapeutic effects at the molecular level.

In vivo studies have demonstrated the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have highlighted its favorable bioavailability and stability, which are essential for its development as a drug candidate. Additionally, toxicity assessments have shown that the compound has a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These findings underscore its potential for further development in drug discovery pipelines.

Recent research has also explored the therapeutic applications of 1-(3-methyl-1,2,4-thiadiazole-5-carbonyl)-4-phenylpiperazine in various disease models. For instance, its efficacy in modulating neurotransmitter systems has been investigated in models of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Similarly, its role in metabolic regulation has been studied in the context of diabetes and obesity. These studies provide compelling evidence for the compound's versatility and broad therapeutic potential.

Despite these promising findings, challenges remain in the development of 1-(3-methyl-1,2,4-thiadiazole-5-carbonyl)-4-phenylpiperazine as a therapeutic agent. Further optimization of its chemical structure may be required to enhance its potency and selectivity. Additionally, comprehensive clinical trials are needed to validate its efficacy and safety in human subjects. Collaborative efforts between academia and industry will be essential to address these challenges and accelerate the translation of this compound into clinical practice.

In conclusion, 1-(3-methyl-1,2,4-thiadiazole-5-carbonyl)-4-phenylpiperazine (CAS: 1448071-07-5) represents a promising candidate for drug development, with demonstrated pharmacological activity and a favorable safety profile. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic applications. This compound exemplifies the innovative approaches being pursued in chemical biology and medicinal chemistry to address unmet medical needs.